Cas no 2097949-27-2 (Methyl 6-(diallylamino)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(diallylamino)pyridazine-3-carboxylate
• CAS No: 2097949-27-2
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5722353
• PubChem ID: 121206142
• Update Time: 2025-07-19

Methyl 6-(diallylamino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• F1967-5292
• methyl 6-[bis(prop-2-enyl)amino]pyridazine-3-carboxylate
• methyl 6-(diallylamino)pyridazine-3-carboxylate
• AKOS026715299
• starbld0013539
• 2097949-27-2
• Methyl 6-(diallylamino)pyridazine-3-carboxylate

• Inchi： 1S/C12H15N3O2/c1-4-8-15(9-5-2)11-7-6-10(13-14-11)12(16)17-3/h4-7H,1-2,8-9H2,3H3
• InChI Key： JSWRSWWLHMLYBU-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N(CC=C)CC=C)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.3Ų

Additional information on Methyl 6-(diallylamino)pyridazine-3-carboxylate

Comprehensive Overview of Methyl 6-(diallylamino)pyridazine-3-carboxylate (CAS No. 2097949-27-2): Properties, Applications, and Industry Insights

Methyl 6-(diallylamino)pyridazine-3-carboxylate (CAS No. 2097949-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyridazine core, a diallylamino substituent, and a methyl carboxylate functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the compound's CAS No. 2097949-27-2 has become a focal point in scientific literature, with studies highlighting its role in heterocyclic chemistry. Its diallylamino moiety offers reactivity advantages in cross-coupling reactions, a topic frequently searched by chemists optimizing synthetic pathways. The rise of AI-driven molecular design has further amplified interest in such compounds, as computational tools predict their utility in high-throughput screening for drug candidates. This synergy between experimental and in silico approaches underscores the compound's relevance in modern R&D.

From an industrial perspective, Methyl 6-(diallylamino)pyridazine-3-carboxylate is valued for its scalability in production. Manufacturers emphasize its stability under standard storage conditions, addressing common queries about chemical shelf life and handling protocols. Environmental concerns have also driven innovations in greener synthesis methods for such intermediates, resonating with the global push toward sustainable chemistry. These trends are reflected in search engine analytics, where terms like "eco-friendly pyridazine derivatives" and "scalable heterocycle synthesis" show rising popularity.

The compound's nomenclature, including its IUPAC name and CAS registry number, is often a starting point for researchers verifying its identity in databases like Reaxys or SciFinder. This aligns with the broader need for chemical authenticity in peer-reviewed studies. Additionally, its spectral data (e.g., NMR, HPLC) is frequently requested in online forums, highlighting the importance of transparent characterization in scientific communication.

Looking ahead, Methyl 6-(diallylamino)pyridazine-3-carboxylate is poised to play a pivotal role in emerging fields such as precision agriculture and bioconjugation chemistry. Its adaptability to modular functionalization makes it a candidate for developing targeted agrochemicals or diagnostic probes—topics gaining traction in both academic and industrial circles. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practicality in contemporary chemistry.